N-benzyl-1-(2,3-dihydro-1,4-benzodioxin-6-yl)methanamine hydrochloride

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-1-phenylmethanamine;hydrochloride
• InChI: InChI=1S/C16H17NO2.ClH/c1-2-4-13(5-3-1)11-17-12-14-6-7-15-16(10-14)19-9-8-18-15;/h1-7,10,17H,8-9,11-12H2;1H
• InChI Key: DEAQJFQNBKQSHB-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)CNCC3=CC=CC=C3.Cl
• Molecular Formula: C16H18ClNO2
• Molecular Weight: 291.77 g/mol

Description

Synthesis Analysis

The synthesis of related aryloxyethyl derivatives and various methanamine compounds has been documented. For instance, novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine have been designed, demonstrating significant selectivity and drug-like properties, including metabolic stability and CNS penetration (Sniecikowska et al., 2019). Additionally, the synthesis of 1-(1H-benzotriazol-1-yl)-1-substituted phenyl methanamine derivatives has been explored, showcasing a variable degree of antimicrobial activity (Visagaperumal et al., 2010).

Molecular Structure Analysis

The molecular structure of similar compounds reveals the importance of the benzyl and methanamine groups in their activity. For example, the stabilization of parallel turn conformations by tetrahydro-4 H-(pyrrolo[3,4- d]isoxazol-3-yl)methanamine scaffolds illustrates the structural precision required for biological activity (Bucci et al., 2018).

Chemical Reactions and Properties

Reactions involving N-aryl-1H-benzotriazolyl-1-methanamines with allyl trimethylsilanes to yield tetrahydroquinolines highlight the chemical versatility and potential synthetic utility of methanamine derivatives (Katritzky et al., 1999).

Physical Properties Analysis

The physical properties of organic nitrogen compounds, including methanamine and its derivatives, have been extensively studied, providing valuable data on boiling, freezing, and triple-point temperatures, critical constants, and vapor pressure among others (Chao et al., 1990).

Chemical Properties Analysis

The synthesis and evaluation of benzamides based on methanamine structures have demonstrated the influence of substituent groups on neuroleptic activity, further emphasizing the chemical properties' impact on pharmacological outcomes (Iwanami et al., 1981).

Mechanism of Action

While the exact mechanism of action of this compound is not explicitly mentioned in the retrieved papers, it is known that sulfonamides, which are part of this compound’s structure, are famous antibacterial drugs due to their exceptional bioactivities against numerous infections and bacterial strains. They are broadly employed in the pharmaceutical industry as antifungal, antimicrobial, anti-inflammatory, and anti-protozoal agents.